Endothelin Receptor

  • Cyclo(D-trp-D-asp-pro-D-val-leu)
    • CAS RN
    • 136553-81-6
    • Molecular Formula:
    • C31H42N6O7
    • Molecular Weight:
    • 610.7 g/mol
    Description
    Potent, selective ETA receptor antagonist (IC50 values are 7.3 and 18,000 nM for ETA and ETB endothelin receptors respectively). Some ability to cross the blood-brain barrier. Anti-ischemic activity in vivo.BQ-1...
  • Ambrisentan
    • CAS RN
    • 177036-94-1
    • Molecular Formula:
    • C22H22N2O4
    • Molecular Weight:
    • 378.4 g/mol
    Description
    Ambrisentan is a nonpeptide endothelin A (ETA) receptor antagonist (IC50s = 0.251, 0.316, 0.398, 251, and 630 nM for rat preparations of heart, bladder, kidney, lung, and cerebral cortex, respectively). It inhib...